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Compound of Interest

Compound Name: 2-Acetoxypropionyl chloride

Cat. No.: B1275879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-(-)-2-Acetoxypropionyl chloride and its enantiomer, (R)-(+)-2-Acetoxypropionyl
chloride, are versatile chiral building blocks extensively utilized in modern asymmetric

synthesis. Derived from L-lactic acid and D-lactic acid, respectively, these reagents are

instrumental in the creation of enantiomerically pure pharmaceuticals, agrochemicals, and

other fine chemicals. Their primary function is as chiral acylating agents, where the

stereochemistry of the reagent dictates the stereochemical outcome of the reaction. This guide

provides a detailed comparison of these two enantiomers, supported by experimental data and

protocols, to aid researchers in selecting the appropriate reagent for their synthetic needs.

Physicochemical Properties
The enantiomeric relationship of (S)-(-) and (R)-(+)-2-acetoxypropionyl chloride means they

share identical physical properties, with the exception of the direction in which they rotate

plane-polarized light.
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Property
(S)-(-)-2-Acetoxypropionyl
chloride

(R)-(+)-2-Acetoxypropionyl
chloride

CAS Number 36394-75-9 53636-19-4

Molecular Formula C₅H₇ClO₃ C₅H₇ClO₃

Molecular Weight 150.56 g/mol 150.56 g/mol

Appearance Colorless to light yellow liquid Colorless to light yellow liquid

Boiling Point 50 °C at 5 mmHg[1]
Data not available, expected to

be identical to (S)-enantiomer

Density 1.189 g/mL at 25 °C[1]
Data not available, expected to

be identical to (S)-enantiomer

Refractive Index n20/D 1.423[1]
Data not available, expected to

be identical to (S)-enantiomer

Optical Rotation [α] -31° (c=4 in chloroform)[1]
+31° (expected, opposite to

(S)-enantiomer)

Performance in Asymmetric Synthesis
The choice between the (S)- and (R)-enantiomer is critical as it directly influences the chirality

of the final product. Their applications can be broadly categorized into three areas: as chiral

building blocks, as reagents for kinetic resolution, and as chiral derivatizing agents.

As Chiral Building Blocks in Synthesis
As chiral synthons, these acyl chlorides introduce a stereocenter into an achiral molecule. A

prominent example is the use of (S)-(-)-2-acetoxypropionyl chloride in the industrial

synthesis of Iopamidol, a non-ionic X-ray contrast agent.[2][3] In this synthesis, the (S)-

enantiomer is crucial for forming the correct stereoisomer required for the drug's efficacy and

safety profile.[2]

Conversely, (R)-(+)-2-acetoxypropionyl chloride is employed in the synthesis of other chiral

pharmaceuticals and agrochemicals where the opposite stereochemistry is required.[4] Its use
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allows for the efficient production of specific enantiomers, which can lead to improved

bioactivity and selectivity of the final product.[4]
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(S)-enantiomer Pathway

(R)-enantiomer Pathway

(S)-(-)-2-Acetoxy
propionyl chloride

(S)-Product
(e.g., Iopamidol)Acylation

Achiral Substrate
(e.g., Iopamidol precursor)

(R)-(+)-2-Acetoxy
propionyl chloride

(R)-Product
(e.g., Chiral API)Acylation

Achiral Substrate
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With (S)-Reagent

With (R)-Reagent

Racemic Substrate
(R)-Substrate + (S)-Substrate

(R)-Product (Acylated) Unreacted (S)-Substrate
(High e.e.)

(S)-Product (Acylated)

Unreacted (R)-Substrate
(High e.e.)

(S)-Reagent

k_fast

(R)-Reagent

k_fast

Input

Racemic Analyte
((R)-Analyte + (S)-Analyte)

Diastereomeric Mixture
((S,R)-Product + (S,S)-Product)

(S)- or (R)-Reagent

Derivatization
Separation

(GC, HPLC, NMR)
Quantification

(Peak Integration)
Enantiomeric Excess (%ee)

Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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